Cas no 1021426-47-0 (4-(1H-imidazol-1-yl)-2-methoxyaniline)

• Product Name: 4-(1H-imidazol-1-yl)-2-methoxyaniline
• CAS No: 1021426-47-0
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD18861340
• CID: 5668111
• PubChem ID: 58314212
• Update Time: 2025-10-16

4-(1H-imidazol-1-yl)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• AKOS012986792
• 4-imidazol-1-yl-2-methoxyaniline
• 4-(1h-Imidazol-1-yl)-2-methoxyaniline
• EN300-2703368
• CS-0243968
• SCHEMBL12586939
• 1021426-47-0
• Benzenamine, 4-(1H-imidazol-1-yl)-2-methoxy-
• 4-(1H-imidazol-1-yl)-2-methoxyaniline

• MDL： MFCD18861340
• Inchi： 1S/C10H11N3O/c1-14-10-6-8(2-3-9(10)11)13-5-4-12-7-13/h2-7H,11H2,1H3
• InChI Key： NDRYBXYOJFDWLK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1C=NC=C1)N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 384.9±32.0 °C(Predicted)
• pka: 5.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(1H-imidazol-1-yl)-2-methoxyaniline

Introduction to 4-(1H-imidazol-1-yl)-2-methoxyaniline (CAS No. 1021426-47-0)

4-(1H-imidazol-1-yl)-2-methoxyaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1021426-47-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various bioactive molecules. The compound’s unique combination of an imidazole ring and a methoxy-substituted aniline moiety makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of 4-(1H-imidazol-1-yl)-2-methoxyaniline consists of a central imidazole ring connected to a phenyl ring via an amine linkage, with a methoxy group attached to the second position of the phenyl ring. This configuration endows the molecule with distinct electronic and steric properties, which can be exploited in designing molecules with specific biological activities. The imidazole ring is particularly noteworthy, as it is a common scaffold in many biologically active compounds, including antiviral, antimicrobial, and anticancer agents.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazole derivatives. The imidazole core is known for its ability to interact with various biological targets, including enzymes and receptors, making it a fertile ground for medicinal chemists. The presence of the methoxy group in 4-(1H-imidazol-1-yl)-2-methoxyaniline further enhances its versatility by allowing for additional functionalization and modifications. This flexibility is crucial in drug design, as it enables the tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 4-(1H-imidazol-1-yl)-2-methoxyaniline is its potential application in the synthesis of small-molecule inhibitors targeting specific disease-related pathways. For instance, studies have shown that imidazole-based compounds can exhibit inhibitory activity against various kinases and other enzymes implicated in cancer progression. The amine linkage between the imidazole and phenyl rings provides a handle for further derivatization, allowing researchers to modify the compound’s binding affinity and selectivity towards particular biological targets.

Moreover, the methoxy group on the phenyl ring can serve as a site for chemical modification, enabling the introduction of additional functional groups such as halogens or alkynes. These modifications can enhance the compound’s interaction with biological targets or improve its pharmacokinetic properties. The ability to systematically modify 4-(1H-imidazol-1-yl)-2-methoxyaniline makes it an attractive scaffold for structure-activity relationship (SAR) studies, which are essential for optimizing lead compounds into viable drug candidates.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(1H-imidazol-1-yl)-2-methoxyaniline’s potential. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets at the atomic level. These simulations have provided valuable insights into the compound’s binding mode and have guided the design of more potent derivatives. By leveraging computational tools alongside experimental data, researchers can more efficiently navigate the complex landscape of drug discovery.

The pharmaceutical industry has also recognized the significance of 4-(1H-imidazol-1-yl)-2-methoxyaniline as a building block for novel therapeutics. Several companies are currently investigating its applications in treating neurological disorders, inflammatory conditions, and infectious diseases. The compound’s ability to modulate key biological pathways makes it a versatile tool for addressing diverse therapeutic challenges. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is likely to grow.

In conclusion,4-(1H-imidazol-1-yl)-2-methoxyaniline (CAS No. 1021426-47-0) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and functional versatility make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology,4-(1H-imidazol-1-yl)-2-methoxyaniline is poised to play a crucial role in the discovery and development of next-generation therapeutics.